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Compound of Interest

Compound Name: 5-Methyl-3-heptanone oxime

Cat. No.: B11959529

5-Methyl-3-heptanone oxime, known commercially as Stemone®, is a widely utilized
fragrance ingredient valued for its powerful, fresh green aroma.[1][2] While its primary
application is in perfumery, its chemical structure—a ketoxime—places it in a class of
compounds with significant synthetic utility and a nuanced reactivity profile that demands
careful handling in a research and development setting.[3][4] This guide moves beyond
standard safety data sheet (SDS) information to provide a deeper, field-proven perspective for
researchers, scientists, and drug development professionals. Our focus is on the causality
behind safety protocols, grounded in the fundamental chemistry of oximes, to foster a culture of
intrinsic safety and experimental integrity.

Section 1: Chemical Identity and Physicochemical
Properties

Understanding a compound's physical properties is the foundation of safe and effective
handling. These parameters dictate appropriate storage conditions, solvent choices, and
purification strategies. 5-Methyl-3-heptanone oxime is a colorless to pale yellow liquid at room
temperature.[5] Its key properties are summarized below.
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Property Value Source
CAS Number 22457-23-4

Molecular Formula CsH17NO [6]
Molecular Weight 143.23 g/mol [61[7]
Appearance Colorless to pale yellow liquid [5]
Boiling Point 70°C @ 0.7 Torr [8]
Flash Point >93.3 °C (> 200.0 °F) [7]
Specific Gravity ~0.88 g/cm3 at 25 °C [7]
Vapor Pressure 0.04 mmHg at 25 °C [71[8]
Solubility Poorly soluble in water [3]

Section 2: Hazard Identification and GHS
Classification

While not classified as acutely toxic, 5-Methyl-3-heptanone oxime presents several hazards
that necessitate careful handling to avoid irritation, environmental release, and unexpected
reactions. The Globally Harmonized System (GHS) classification provides a universally
understood framework for these hazards.
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GHS Classification Code Hazard Statement

Physical Hazards H227 Combustible liquid.[9]

May be harmful if swallowed.

[°]

Health Hazards H303

May be harmful in contact with

H313 _
skin.[9]

H316 Causes mild skin irritation.[9]

H319 Causes serious eye irritation.

Environmental Hazards H402 Harmful to aquatic life.
Harmful to aquatic life with

H412

long lasting effects.[9]

GHS Pictograms:

Causality: The mild skin irritation (H316) is a common characteristic of imine derivatives. The
environmental toxicity (H402, H412) underscores the importance of preventing release into
waterways, as its low water solubility and persistence can disrupt aquatic ecosystems.[7][9]

Section 3: Reactivity Profile and Incompatibilities

The most critical aspect for a scientist to understand is the compound's reactivity. This
knowledge prevents accidental, hazardous reactions and informs the design of safe
experiments. The reactivity of 5-Methyl-3-heptanone oxime is governed by the C=N-OH
functional group.

e Beckmann Rearrangement: In the presence of acids (e.g., sulfuric acid, Lewis acids),
ketoximes can undergo the Beckmann rearrangement to form N-substituted amides.[10][11]
This reaction can be highly exothermic and, if uncontrolled, may lead to a dangerous
increase in temperature and pressure.[10] Therefore, strong acids must be considered a
significant incompatibility.
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Hydrolysis: Oximes can be hydrolyzed back to the parent ketone (5-Methyl-3-heptanone)
and a hydroxylamine salt by heating in the presence of inorganic acids.[3][10] This
degradation pathway is important to consider for long-term storage of solutions, especially at
non-neutral pH.

Thermal Decomposition: While generally stable under normal conditions, oximes may
decompose upon excessive heating, which can be an explosive event in some cases.[7][10]
The combustible nature of the liquid (Flash Point >93.3°C) means it should be kept away
from ignition sources.[7]

Oxidizers and Reducers: Strong oxidizing agents should be avoided as they can react with
the oxime functional group. Conversely, reduction of the oxime (e.g., with sodium metal or
hydride reagents) will produce the corresponding amine, a reaction that should only be
performed under controlled synthetic conditions.[3][12]

Key Incompatibilities:

Strong Acids

Strong Oxidizing Agents

Strong Reducing Agents

Sources of Ignition

Section 4: Safe Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling ensures that risks identified in the previous sections are

effectively mitigated. The following workflow and PPE recommendations are designed to

provide a robust barrier against exposure.
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Figure 1: General Safe Handling Workflow.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face
shield should be worn in addition to goggles.[9]

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect
gloves for any signs of degradation or puncture before use.[9]

Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.
For larger quantities or significant splash potential, a chemically resistant apron is
recommended.

Respiratory Protection: Handling should occur in a certified chemical fume hood to avoid
inhalation of vapors.[9] If a fume hood is not available or ventilation is insufficient, a suitable
respiratory protection must be worn.

Section 5: Storage and Disposal Procedures

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.

Storage Guidelines:

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat
sources.[13][14]

Containers: Keep containers tightly closed and properly labeled.[12]

Segregation: Crucially, store 5-Methyl-3-heptanone oxime away from incompatible
materials, particularly strong acids and oxidizing agents. It should be stored with other
combustible materials, not with flammables that have a lower flash point.

Disposal Guidelines:

o Waste Characterization: All waste containing this chemical must be treated as hazardous
chemical waste.
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» Collection: Dispose of contents and container in accordance with all local, regional, national,
and international regulations. Do not dispose of it into the environment.[7] Collect in a
properly labeled, sealed container for hazardous waste pickup.

Section 6: Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release or exposure.

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area
thoroughly with soap and water for several minutes. If skin irritation occurs, seek medical
advice.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[9]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[9]
Rinse mouth with water. Do not induce vomiting.[7]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. If symptoms develop, call a physician.[7]

Spills: Remove all ignition sources.[7] Provide adequate ventilation. Absorb the spill with an
inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed container for
hazardous waste disposal.[9]

Fire: Use dry chemical, COz, or alcohol-resistant foam. Water spray may be used to cool
containers but may be ineffective at extinguishing the fire.

Section 7: Experimental Protocol: Synthesis of 5-
Methyl-3-heptanone oxime

This protocol describes the synthesis via the condensation of the parent ketone with
hydroxylamine hydrochloride. This method is a standard and reliable route for preparing
ketoximes.[3][15]
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Safety Prerequisite: This entire procedure must be conducted in a certified chemical fume
hood. All previously mentioned PPE is required. An acid/base spill kit must be readily available.

Materials:

5-Methyl-3-heptanone

» Hydroxylamine hydrochloride (NH2OH-HCI)

e Sodium acetate trihydrate (NaOAc-3H20) or Pyridine

o Ethanol

e Deionized water

o Diethyl ether or Dichloromethane (for extraction)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

Step-by-Step Methodology:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine 5-Methyl-3-heptanone (1.0 eq), hydroxylamine hydrochloride (1.2 eq),
and sodium acetate trihydrate (1.5 eq).

o Causality: Hydroxylamine is used as its more stable hydrochloride salt. The base (sodium
acetate) is required to liberate the free hydroxylamine in situ to react with the ketone. An
excess of the oximation reagents ensures complete conversion of the starting ketone.

e Solvent Addition: Add ethanol as the reaction solvent to dissolve the reactants.

o Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress using Thin
Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
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e Workup - Quenching and Extraction: a. Cool the reaction mixture to room temperature. b.
Remove the ethanol using a rotary evaporator. c. Add deionized water to the residue and
transfer the mixture to a separatory funnel. d. Extract the aqueous layer three times with
diethyl ether.

o Causality: The extraction isolates the organic product from the inorganic salts and
unreacted polar starting materials.

o Washing: Combine the organic extracts and wash sequentially with saturated sodium
bicarbonate solution and then brine.

o Causality: The bicarbonate wash removes any remaining acidic impurities. The brine wash
helps to remove residual water from the organic layer before drying.

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to
remove the drying agent.

 Purification: Remove the solvent via rotary evaporation to yield the crude 5-Methyl-3-
heptanone oxime. If necessary, the product can be further purified by vacuum distillation.
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Figure 2: Workflow for the Synthesis of 5-Methyl-3-heptanone oxime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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